Cas no 213130-77-9 (2',3',4',5,7-Pentahydroxyisoflavanone; (ξ)-form, 2',4'-Di-Me ether)
213130-77-9 structure
Product Name:2',3',4',5,7-Pentahydroxyisoflavanone; (ξ)-form, 2',4'-Di-Me ether
CAS No:213130-77-9
MF:C17H16O7
MW:332.304745674133
CID:6717607
Update Time:2024-03-03
2',3',4',5,7-Pentahydroxyisoflavanone; (ξ)-form, 2',4'-Di-Me ether Chemical and Physical Properties
Names and Identifiers
-
- 5,7,3'-Trihydroxy-2',4'-dimethoxyisoflavanone
- Secundiflorol H
- 2',3',4',5,7-Pentahydroxyisoflavanone; (ξ)-form, 2',4'-Di-Me ether
-
- Inchi: 1S/C17H16O7/c1-22-12-4-3-9(17(23-2)16(12)21)10-7-24-13-6-8(18)5-11(19)14(13)15(10)20/h3-6,10,18-19,21H,7H2,1-2H3
- InChI Key: WGOWHNMEQADXHD-UHFFFAOYSA-N
- SMILES: COC1C(O)=C(OC)C(C2C(=O)C3C(=CC(=CC=3O)O)OC2)=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- XLogP3: 0.679
2',3',4',5,7-Pentahydroxyisoflavanone; (ξ)-form, 2',4'-Di-Me ether Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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